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Compound of Interest

Compound Name: (+)-Shikimic acid

Cat. No.: B3318717 Get Quote

This document provides a detailed guide for the development and validation of a High-

Performance Liquid Chromatography (HPLC) method for the quantitative analysis of shikimic

acid. It is intended for researchers, scientists, and professionals in the field of drug

development and natural product analysis.

Introduction
Shikimic acid is a key chiral intermediate in the biosynthesis of aromatic amino acids in plants

and microorganisms.[1] It serves as a precursor for the synthesis of various pharmaceuticals,

including the antiviral drug oseltamivir. Accurate and reliable quantification of shikimic acid in

various matrices is therefore crucial for quality control and research purposes. This application

note describes a robust reversed-phase HPLC (RP-HPLC) method for the analysis of shikimic

acid.

Experimental Protocols
Instrumentation and Materials

HPLC System: An isocratic HPLC system equipped with a UV detector is suitable for this

analysis.[2]

Column: A C18 reversed-phase column is commonly used.[1] Other options include cation

exchange columns or mixed-mode columns.[1][3]

Reagents:
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Shikimic acid standard (≥98% purity)

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Sulfuric acid or phosphoric acid (analytical grade)

Deionized water (18.2 MΩ·cm)

Sample Preparation: Syringe filters (0.22 µm or 0.45 µm) are required for sample filtration.

Preparation of Standard Solutions and Mobile Phase
Stock Standard Solution (e.g., 500 mg/L): Accurately weigh 50 mg of shikimic acid and

dissolve it in 100 mL of deionized water.[2][3] This stock solution can be stored at -18°C for

several months.[2][3]

Working Standard Solutions: Prepare a series of working standard solutions (e.g., 5, 25, 50,

100, 150 mg/L) by diluting the stock solution with deionized water.[2][3] These solutions

should be prepared fresh daily.[2][3]

Mobile Phase Preparation: A common mobile phase is a dilute acidic solution. For example,

a 0.01 M sulfuric acid solution can be prepared by adding 20 mL of 1 N sulfuric acid to a

1000 mL volumetric flask and filling it up with deionized water.[2][3] Another option is a

mixture of methanol and a dilute phosphate buffer.[4] The mobile phase should be filtered

through a 0.45 µm membrane and degassed before use.[2][3]

Sample Preparation
The sample preparation method will vary depending on the matrix. For plant materials, an

acidic extraction is often employed.

Weigh a known amount of the homogenized sample (e.g., 200 mg of ground plant tissue).[5]

Add a specific volume of extraction solvent (e.g., 2 mL of 0.25 N HCl).[5]

Sonicate the mixture for a defined period (e.g., 30 minutes).[5]
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Centrifuge the sample to pellet the solid material.[5]

Filter the supernatant through a 0.22 µm or 0.45 µm syringe filter into an HPLC vial.[6]

HPLC Analysis
Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

Set the detection wavelength. Common wavelengths for shikimic acid detection are in the

range of 200-215 nm.[3][4][7][8]

Inject a fixed volume (e.g., 10-20 µL) of the standard and sample solutions into the HPLC

system.[6][7]

Record the chromatograms and the peak areas.

Quantify the amount of shikimic acid in the samples by comparing the peak areas with the

calibration curve generated from the standard solutions.[3]

Data Presentation
The following tables summarize typical quantitative data and chromatographic conditions for

the HPLC analysis of shikimic acid.

Table 1: Comparison of HPLC Methods for Shikimic Acid Analysis
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Parameter Method 1 Method 2 Method 3

Column C18 Reversed-Phase Cation Exchange
Mixed-Mode

(Newcrom BH)

Mobile Phase
0.01 M Sulfuric Acid in

Water[6]

0.01 M Sulfuric Acid in

Water[3]

Acetonitrile/Water

(5/95) with 0.02%

H3PO4[3]

Flow Rate 0.8 mL/min[6] Not Specified 1.0 mL/min[3]

Detection Wavelength 213 nm[6] 210 nm[3] 200 nm[3]

Injection Volume 10-20 µL[6] 5 µL[2] Not Specified

Column Temperature 30-35°C[6]
65°C (for cation

exchange column)[3]
30°C[4]

Table 2: Method Validation Parameters for Shikimic Acid Analysis

Parameter Result Reference

Linearity Range 1.26 - 1000 µg/mL [8]

Correlation Coefficient (r²) > 0.999 [8]

Limit of Detection (LOD) 0.43 µg/mL [8]

Limit of Quantitation (LOQ) 1.26 µg/mL [8]

Recovery 98.5% [9]

Reproducibility (RSD%) 1.67% [9]

Visualizations
Shikimate Pathway
The following diagram illustrates the central role of shikimic acid in the biosynthesis of aromatic

compounds.
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Caption: The Shikimate Pathway leading to aromatic compounds.

Experimental Workflow
The diagram below outlines the general workflow for the HPLC analysis of shikimic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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